Cas no 30276-99-4 (Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt)

• Product Name: Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt
• CAS No: 30276-99-4
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 320314
• PubChem ID: 141549
• Update Time: 2025-04-19

Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt
• 3-Methyl[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
• 3-methyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
• DTXSID30184367
• 30276-99-4
• Thiazolo(3,2-a)pyridinium, 8-hydroxy-3-methyl-, hydroxide, inner salt
• Thiazolo[3,2-a]pyridinium, 8-hydroxy-3-methyl-, hydroxide, inner salt

• Inchi： 1S/C8H7NOS/c1-6-5-11-8-7(10)3-2-4-9(6)8/h2-5H,1H3
• InChI Key： KJOMNERCZAHBEJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)[N+]2C=CC=C(C1=2)[O-]

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 27.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinolates